Cas no 824948-26-7 (Benzoic acid, 3-(2-chloroethyl)-6-hydroxy-2,4,5-trimethyl-, methyl ester)

• Product name: Benzoic acid, 3-(2-chloroethyl)-6-hydroxy-2,4,5-trimethyl-, methyl ester
• CAS No: 824948-26-7
• MF: C₁₃H₁₇O₃Cl
• MW: 256.72528
• CID: 690181
• PubChem ID: 11736976

Benzoic acid, 3-(2-chloroethyl)-6-hydroxy-2,4,5-trimethyl-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 3-(2-chloroethyl)-6-hydroxy-2,4,5-trimethyl-, methyl ester
• methyl 5-(2-chloroethyl)-2-hydroxy-3,4,6-trimethylbenzoate
• DTXSID90471422
• 824948-26-7

• Inchi： InChI=1S/C13H17ClO3/c1-7-8(2)12(15)11(13(16)17-4)9(3)10(7)5-6-14/h15H,5-6H2,1-4H3
• InChI Key： JTIFLTSYMLRLOE-UHFFFAOYSA-N
• SMILES： CC1=C(C(=C(C(=C1CCCl)C)C(=O)OC)O)C

Computed Properties

• Exact Mass: 256.0866221g/mol
• Monoisotopic Mass: 256.0866221g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 269
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.5Ų
• XLogP3: 3.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters